Cas no 112291-36-8 (N-(4-Chloro-3,5-dinitrophenyl)acetamide)

• Product Name: N-(4-Chloro-3,5-dinitrophenyl)acetamide
• CAS No: 112291-36-8
• MF: C₈H₆ClN₃O₅
• MW: 259.603340625763
• CID: 2608462
• Update Time: 2023-08-07

N-(4-Chloro-3,5-dinitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chloro-3,5-dinitrophenyl)acetamide
• Acetamide, N-(4-chloro-3,5-dinitrophenyl)-
• N-(4-Chloro-3,5-dinitrophenyl)acetamide

• Inchi： 1S/C8H6ClN3O5/c1-4(13)10-5-2-6(11(14)15)8(9)7(3-5)12(16)17/h2-3H,1H3,(H,10,13)
• InChI Key： ASMOMOBOADAUTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1[N+](=O)[O-])NC(C)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 2.2
• Topological Polar Surface Area: 121